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Compound of Interest

1-(3-Fluorophenyl)-2-
Compound Name:
phenylethanone

cat. No.: B1302160

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and spectral analysis of 1-(3-Fluorophenyl)-2-phenylethanone. The information
herein is intended to support research and development activities in the fields of medicinal
chemistry, pharmacology, and materials science.

Chemical Identity and Physicochemical Properties

1-(3-Fluorophenyl)-2-phenylethanone, also known as 3'-Fluoro-2-phenylacetophenone, is an
aromatic ketone with the chemical formula C14H11FO.[1] Its structure features a phenyl group
and a 3-fluorophenyl group attached to an ethanone backbone.

Table 1: General and Physicochemical Properties
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Property Value Reference(s)
CAS Number 40281-50-3 [1]

Molecular Formula C14H11FO [1]

Molecular Weight 214.24 g/mol [1]
Appearance Solid

327.4 °C at 760 mmHg

Boiling Point )
(Predicted)

2-8°C, in a dark, inert
Storage Temperature [1]
atmosphere

Synthesis of 1-(3-Fluorophenyl)-2-phenylethanone

The primary synthetic route to 1-(3-Fluorophenyl)-2-phenylethanone is through a Friedel-
Crafts acylation reaction. This electrophilic aromatic substitution involves the reaction of a
suitable acylating agent with an aromatic compound in the presence of a Lewis acid catalyst.

General Reaction Scheme

A common approach involves the acylation of fluorobenzene with phenylacetyl chloride.
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\ Friedel-Crafts Acylation

[Phenylacetyl Chloride

1-(3-Fluorophenyl)-2-phenylethanone HCI
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[ 1. Prepare reaction vessel with AlCls and DCM under N2 ]

[2. Cool suspension to 0°Cj

(3. Add phenylacetyl chloride and fluorobenzene dropwisa

;
[4. Stir at 0°C, then warm to RT. Monitor by TLC)

;

[5. Quench with ice and dilute HCD
;

(6. Separate organic layer, wash with NaHCOs and brine j

;

[ 7. Dry organic layer over MgSOa ]
;

G. Evaporate solvent and purify crude produca
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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